
Application Notes and Protocols: 3-Ethyl-3-
methyl-2-pentanol in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-3-methyl-2-pentanol

Cat. No.: B15198077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and key organic

reactions involving 3-Ethyl-3-methyl-2-pentanol, a tertiary octyl alcohol. The protocols

detailed below are based on established methodologies for tertiary alcohols and can be

adapted for specific research and development needs.

Chemical and Physical Properties
3-Ethyl-3-methyl-2-pentanol is a tertiary alcohol with the chemical formula C8H18O and a

molecular weight of 130.2279 g/mol .[1] Its structure presents significant steric hindrance

around the hydroxyl group, which influences its reactivity. While specific experimental data for

this compound is limited, physical properties can be estimated based on similar tertiary octyl

alcohols.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15198077?utm_src=pdf-interest
https://www.benchchem.com/product/b15198077?utm_src=pdf-body
https://www.benchchem.com/product/b15198077?utm_src=pdf-body
https://patents.google.com/patent/US9216935B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15198077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C8H18O [1]

Molecular Weight 130.2279 g/mol [1]

CAS Number 66576-22-5 [1]

Boiling Point ~160-170 °C (estimated)
Similar to other tertiary

octanols

Density ~0.82-0.84 g/mL (estimated)
Similar to other tertiary

octanols

Solubility
Soluble in organic solvents,

sparingly soluble in water.

General property of tertiary

alcohols

Synthesis of 3-Ethyl-3-methyl-2-pentanol
The most common and efficient method for synthesizing tertiary alcohols like 3-Ethyl-3-
methyl-2-pentanol is the Grignard reaction. This involves the reaction of a Grignard reagent

with a suitable ketone or ester.

Synthesis via Grignard Reaction with a Ketone
A plausible route involves the reaction of ethylmagnesium bromide with 3-methyl-2-pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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